Cas no 89036-26-0 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl-)

• Product Name: Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl-
• CAS No: 89036-26-0
• MF: C₁₃H₂₀S
• MW: 208.362902641296
• CID: 615070
• PubChem ID: 13067822
• Update Time: 2025-04-19

Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl-
• 2-pentyl-4,5,6,7-tetrahydro-1-benzothiophene
• 89036-26-0
• DTXSID30517191

• Inchi： 1S/C13H20S/c1-2-3-4-8-12-10-11-7-5-6-9-13(11)14-12/h10H,2-9H2,1H3
• InChI Key： FGYPLLREIFGAFM-UHFFFAOYSA-N
• SMILES： S1C(CCCCC)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 208.12857181g/mol
• Monoisotopic Mass: 208.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 28.2Ų